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Compound of Interest

Compound Name: (5-Bromo-2-iodophenyl)methanol

Cat. No.: B171483

For researchers, scientists, and drug development professionals, the safe handling and
disposal of chemical waste are paramount to ensuring a secure and compliant laboratory
environment. This guide outlines the essential, immediate safety and logistical information for
the proper disposal of (5-Bromo-2-iodophenyl)methanol, a halogenated organic compound.
Adherence to these protocols is critical for minimizing environmental impact and protecting
personnel.

Hazard and Safety Data

(5-Bromo-2-iodophenyl)methanol is classified as an irritant to the skin, eyes, and respiratory
system. Before initiating any disposal procedures, it is imperative to consult the Safety Data
Sheet (SDS) and adhere to all institutional and local regulations regarding chemical waste
management.
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Hazard Category

GHS Classification

Personal Protective
Equipment (PPE) and
Handling Precautions

Acute Toxicity/Irritation

Skin Irritant (Category 2), Eye
Irritant (Category 2A),
Respiratory Irritant (Category
3)

Eye/Face Protection: Wear
chemical safety goggles. Hand
Protection: Wear chemical-
resistant gloves (e.g., nitrile).
Body Protection: Wear a lab
coat and closed-toe shoes.
Handling: Use in a well-
ventilated area, preferably
within a certified chemical
fume hood.[1]

Environmental Hazard

No specific data available, but
should not be released into the

environment.

Prevent entry into drains and

water courses.[2][3]

Primary Disposal Method

Chemical Incineration

The material should be
disposed of by a licensed
chemical destruction plant or
through controlled incineration

with flue gas scrubbing.[2]

Waste Classification

Halogenated Organic Waste

Due to the presence of
bromine and iodine, this
compound is classified as a

halogenated organic waste.[4]

[5]

Experimental Protocol: Waste Disposal Procedure

The disposal of (5-Bromo-2-iodophenyl)methanol must be conducted in a manner that

ensures the safety of laboratory personnel and minimizes environmental impact.

1. Waste Segregation and Collection:
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Classification: Identify (5-Bromo-2-iodophenyl)methanol waste as Halogenated Organic
Waste.[4]

Container Selection: Choose a designated, compatible, and properly labeled waste container
for halogenated organic solvents.[5] These containers are often specifically marked (e.g.,
with green labels) to distinguish them from non-halogenated waste.[4]

Collection:
o Perform all transfers of waste within a chemical fume hood to avoid inhalation of vapors.

o Carefully pour the (5-Bromo-2-iodophenyl)methanol waste, including any solutions
containing the compound, into the designated halogenated waste container.

o Collect all contaminated materials, such as weighing paper, gloves, and absorbent pads
from spill clean-up, in a separate, sealed bag or container also labeled as halogenated
waste.[6]

. Container Management:

Labeling: As soon as waste is added, label the container with a hazardous waste tag that
includes the chemical name "(5-Bromo-2-iodophenyl)methanol” and an estimate of its
concentration and volume.[4][5]

Closure: Keep the waste container tightly closed when not in use to prevent the release of
volatile organic compounds.[5]

Storage: Store the waste container in a designated satellite accumulation area within the
laboratory, ensuring it is segregated from incompatible materials.[5]

. Disposal of Empty Containers:

Empty containers that held (5-Bromo-2-iodophenyl)methanol must be decontaminated
before being discarded as regular trash.

Triple Rinsing: Rinse the container three times with a suitable solvent (e.g., methanol or
ethanol).[2]
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Rinsate Collection: The rinsate from these washes is also considered hazardous
halogenated waste and must be collected in the designated halogenated waste container.[7]

After triple rinsing, deface the original label on the container before disposal.
. Request for Waste Pickup:

When the waste container is approximately three-quarters full, arrange for a waste pickup
from your institution's Environmental Health and Safety (EHS) department.[8] Do not overfill
waste containers.

Accidental Spill Response Protocol

In the event of a spill, follow these steps to ensure safe cleanup and containment:

Evacuate and Ventilate: Immediately alert others in the area and evacuate non-essential
personnel. Ensure the area is well-ventilated, preferably within a fume hood.

Personal Protective Equipment: Before cleaning the spill, don the appropriate PPE, including
chemical safety goggles, double nitrile gloves, and a lab coat.

Containment and Absorption: For liquid spills, absorb the material with an inert, non-
combustible absorbent such as vermiculite, sand, or diatomite. For solid spills, carefully
sweep the material to avoid generating dust.[3][9]

Collection: Place the absorbed material and any contaminated items (e.g., gloves, absorbent
pads) into a suitable, sealed, and labeled container for disposal as halogenated hazardous
waste.[3][9]

Decontamination: Clean the spill area and any contaminated equipment by scrubbing with a
suitable solvent (e.g., alcohol).[3][9]

Disposal Workflow Diagram
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Caption: Disposal workflow for (5-Bromo-2-iodophenyl)methanol.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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